2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one

• IUPAC Name: 2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• InChI: InChI=1S/C7H7N3OS/c1-12-7-8-6(11)5-3-2-4-10(5)9-7/h2-4H,1H3,(H,8,9,11)
• InChI Key: FBQWUZRBCRGRAU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=O)C2=CC=CN2N1
• Molecular Formula: C7H7N3OS
• Molecular Weight: 181.22 g/mol

Description

The compound with the identifier “2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one” is a chemical substance that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure, which allows it to participate in a variety of chemical reactions and processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one involves multiple steps, each requiring specific reaction conditions. The preparation methods typically include:

Initial Reactants: The synthesis begins with the selection of appropriate starting materials, which are chosen based on the desired final product.

Reaction Conditions: The reactions are carried out under controlled conditions, including specific temperatures, pressures, and the presence of catalysts to ensure the desired chemical transformations.

Purification: After the reactions, the product is purified using techniques such as crystallization, distillation, or chromatography to obtain the pure compound.

Industrial Production Methods

In an industrial setting, the production of 2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one is scaled up to meet demand. This involves:

Large-Scale Reactors: The reactions are conducted in large reactors that can handle significant volumes of reactants.

Automation: The process is often automated to ensure consistency and efficiency.

Quality Control: Rigorous quality control measures are implemented to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The reactions involving 2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one typically require specific reagents and conditions:

Oxidizing Agents: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reducing Agents: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Catalysts: Catalysts like palladium on carbon or platinum are used to facilitate certain reactions.

Major Products Formed

The major products formed from the reactions of 2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one depend on the specific reaction conditions and reagents used. These products can vary widely, ranging from simple derivatives to more complex molecules.

Scientific Research Applications

2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: 2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-methylsulfanyl-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one involves its interaction with specific molecular targets and pathways. The compound exerts its effects by:

Binding to Targets: It binds to specific molecular targets, such as enzymes or receptors, to modulate their activity.

Pathway Modulation: The compound can influence various biochemical pathways, leading to changes in cellular processes and functions.